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Compound of Interest

Compound Name: 4-Bromo-N,N-di-p-tolylaniline

Cat. No.: B1279164

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of 4-Bromo-N,N-di-p-tolylaniline (CAS No.
58047-42-0), a compound also known as 4-Bromo-4',4"-dimethyltriphenylamine. Adherence to
these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information

4-Bromo-N,N-di-p-tolylaniline is classified as an acute toxicant if swallowed, a skin irritant,
and a serious eye irritant. Appropriate personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat, must be worn at all times when handling
this compound. Work should be conducted in a well-ventilated area or under a chemical fume
hood.

Key Hazard Information:

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.

Skin Irritation (Category 2) Causes skin irritation.

Eye Irritation (Category 2) Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure

May cause respiratory irritation.
(Category 3) Y P i
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Step-by-Step Disposal Protocol

The proper disposal of 4-Bromo-N,N-di-p-tolylaniline waste must be carried out in
accordance with local, state, and federal regulations. The following is a general procedural
guide.

1. Waste Segregation and Collection:

¢ Solid Waste: Collect any solid 4-Bromo-N,N-di-p-tolylaniline waste, including contaminated
consumables (e.g., weighing paper, gloves, and paper towels), in a dedicated, clearly
labeled, and sealable hazardous waste container.

» Liquid Waste: Solutions containing 4-Bromo-N,N-di-p-tolylaniline should be collected in a
separate, labeled, and sealed container for halogenated organic waste. Do not mix with
other waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "4-Bromo-N,N-di-p-tolylaniline,” the CAS number "58047-42-0," and the associated
hazard symbols (e.g., harmful/irritant).

2. Spill Management:
 In the event of a spill, evacuate the immediate area to prevent exposure.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in the designated hazardous waste container.[1]

o For larger spills, or if you are not equipped to handle the spill, contact your institution's EHS
office or emergency response team immediately.

» Clean the spill area with an appropriate solvent (e.g., acetone or ethanol), and collect the
cleaning materials as hazardous waste.

3. Final Disposal:

o All waste containing 4-Bromo-N,N-di-p-tolylaniline must be disposed of through an
approved hazardous waste disposal plant.[2]
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» Do not dispose of this chemical down the drain or in regular trash.

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-N,N-

di-p-tolylaniline.
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Caption: Disposal workflow for 4-Bromo-N,N-di-p-tolylaniline.

Signaling Pathway for Safe Handling and Disposal
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This diagram outlines the decision-making process for handling and disposing of 4-Bromo-
N,N-di-p-tolylaniline safely.
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Caption: Decision pathway for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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